Cas no 1227515-27-6 (2-Fluoro-5-hydroxypyridine-3-acetonitrile)
2-Fluoro-5-hydroxypyridine-3-acetonitrile is a fluorinated pyridine derivative with a hydroxyl group and an acetonitrile substituent, offering unique reactivity and versatility in organic synthesis. Its fluorine atom enhances electron-withdrawing properties, making it valuable for nucleophilic substitution reactions, while the hydroxyl group provides a site for further functionalization. The acetonitrile moiety contributes to its utility as a precursor for heterocyclic compounds, pharmaceuticals, and agrochemicals. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its balanced lipophilicity and hydrogen-bonding potential. Its structural features enable precise modifications, facilitating the development of targeted intermediates in drug discovery and fine chemical applications.
1227515-27-6 structure
Product Name:2-Fluoro-5-hydroxypyridine-3-acetonitrile
CAS No:1227515-27-6
MF:C7H5FN2O
MW:152.125804662704
CID:4801127
Update Time:2025-06-07
2-Fluoro-5-hydroxypyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Fluoro-5-hydroxypyridine-3-acetonitrile
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- Inchi： 1S/C7H5FN2O/c8-7-5(1-2-9)3-6(11)4-10-7/h3-4,11H,1H2
- InChI Key： QRSULHRGNXQDEZ-UHFFFAOYSA-N
- SMILES： FC1C(CC#N)=CC(=CN=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- XLogP3: 0.6
- Topological Polar Surface Area: 56.9
2-Fluoro-5-hydroxypyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026000696-250mg |
2-Fluoro-5-hydroxypyridine-3-acetonitrile |
1227515-27-6 | 97% | 250mg |
$666.40 | 2023-09-03 | |
| Alichem | A026000696-500mg |
2-Fluoro-5-hydroxypyridine-3-acetonitrile |
1227515-27-6 | 97% | 500mg |
$960.40 | 2023-09-03 | |
| Alichem | A026000696-1g |
2-Fluoro-5-hydroxypyridine-3-acetonitrile |
1227515-27-6 | 97% | 1g |
$1831.20 | 2023-09-03 |
2-Fluoro-5-hydroxypyridine-3-acetonitrile Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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